Cas no 113967-27-4 (1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester
• CAS No: 113967-27-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD16293462
• CID: 4513725
• PubChem ID: 13863241
• Update Time: 2025-11-02

1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester
• methyl 6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• SCHEMBL14711226
• CID 13863241
• methyl6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• 113967-27-4
• Methyl 1,2,3,4-tetrahydro-6-methoxy-1-naphthalenecarboxylate
• DTXSID901184222
• DB-109060

• MDL： MFCD16293462
• Inchi： 1S/C13H16O3/c1-15-10-6-7-11-9(8-10)4-3-5-12(11)13(14)16-2/h6-8,12H,3-5H2,1-2H3
• InChI Key： YRTALWPXMYJEHS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2=C(C=C(OC)C=C2)CCC1

Computed Properties

• Exact Mass: 220.109944368Da
• Monoisotopic Mass: 220.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester

Exploring 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester (CAS No. 113967-27-4): Properties, Applications, and Market Insights

The chemical compound 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester (CAS No. 113967-27-4) is a specialized organic molecule with a unique structure and diverse applications. This ester derivative of naphthalene is gaining attention in various industries due to its versatile properties. In this comprehensive guide, we delve into its chemical characteristics, potential uses, and the latest market trends surrounding this compound.

Chemically, 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester belongs to the class of naphthalene derivatives, featuring a partially hydrogenated naphthalene ring system with a methoxy group at the 6-position and a methyl ester functional group. The CAS registry number 113967-27-4 uniquely identifies this specific compound in chemical databases worldwide. Its molecular formula is C₁₃H₁₆O₃, with a molecular weight of approximately 220.26 g/mol.

Recent interest in tetrahydro naphthalene derivatives has surged due to their potential applications in pharmaceutical research. While 113967-27-4 itself is not a drug, its structural features make it valuable as a building block in medicinal chemistry. Researchers are particularly interested in how the methoxy group and ester functionality might influence biological activity when incorporated into larger molecular frameworks.

In the field of organic synthesis, 1-Naphthalenecarboxylic acid methyl ester derivatives serve as important intermediates. The compound's stability and reactivity profile make it suitable for various chemical transformations, including reduction, hydrolysis, and coupling reactions. Many synthetic chemists search for "tetrahydro naphthalene ester synthesis" when looking for novel routes to create similar structures.

The fragrance and flavor industry has shown interest in related naphthalene carboxylic acid esters due to their potential aromatic properties. While 113967-27-4 is not currently a major commercial fragrance ingredient, its structural analogs are known to contribute to complex scent profiles. This connection makes it a compound worth monitoring in this sector.

From a material science perspective, methoxy-substituted naphthalene derivatives are being investigated for their potential in organic electronics. The conjugated π-system of the naphthalene core, modified by the tetrahydro and methoxy groups, could offer interesting electronic properties for applications in organic semiconductors or photovoltaic materials.

Quality control and analytical characterization of 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods help verify the purity and identity of the compound, especially important for research applications. Common search terms like "CAS 113967-27-4 analysis methods" reflect this analytical interest.

The global market for specialized naphthalene derivatives is expected to grow steadily, driven by pharmaceutical and materials research. While 113967-27-4 remains a niche product, its unique structure positions it well for potential future applications. Suppliers and researchers alike monitor "tetrahydro naphthalene ester market trends" to stay informed about developments in this space.

Safety considerations for handling 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper ventilation, personal protective equipment, and appropriate storage conditions are recommended when working with this chemical.

Environmental fate studies of similar naphthalene carboxylate esters suggest moderate biodegradability under appropriate conditions. Researchers investigating "tetrahydro naphthalene derivatives environmental impact" are contributing to our understanding of how these compounds behave in ecosystems.

In conclusion, 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester (CAS No. 113967-27-4) represents an interesting example of modified naphthalene chemistry with potential across multiple scientific disciplines. Its unique combination of a partially saturated ring system with methoxy and ester functionalities makes it a valuable target for further research and development in various chemical applications.